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Compound of Interest

Compound Name: Barium azide

Cat. No.: B098342

This guide provides an objective comparison of the performance, properties, and handling
protocols for barium azide (Ba(Ns)2) and lead azide (Pb(Ns)z2), two common primary
explosives. The information is intended for researchers, scientists, and professionals in
energetic materials development. All quantitative data is supported by experimental findings
from cited sources.

Quantitative Data Comparison

The fundamental properties of barium azide and lead azide are summarized below. These
values are critical for understanding their behavior and suitability for different applications.
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Property

Barium Azide

Lead Azide

Chemical Formula

Ba(Ns)2

Pb(Ns)2

Molar Mass 221.37 g/mol [1][2] 291.2 g/mol [3]

Appearance White crystalline solid[1][2] White to buff powder[3]
Density 2.936 g/cm3[1] 4.71 g/cm?3[3][4]

Melting Point 126 °C[1] Decomposes at 190 °C[3][4]

Decomposition/Explosion

Temp.

Detonation begins at 160-225
°C[1]

Explodes at ~350 °C[3][5]

Solubility in Water (20°C)

15.36 g/100 mL[1]

~0.23 g/100 mL (at 18 °C)[3]

Std. Enthalpy of Formation
(AfHO0)

Not explicitly found

+462.3 kJ/mol[3]

Heat of Explosion

Not explicitly found

1601 kJ/kg[6]

Detonation Velocity

Data not available

~4700 - 5180 m/s[3][4][7]

Impact Sensitivity

Less sensitive than lead
azide[1][8]

High (explodes at ~150mm
drop)[3]

Friction Sensitivity

Sensitive when dry[9][10]

High[3][11]

Electrostatic Discharge (ESD)

Sensitivity

Sensitive when dry[2][12]

High (explodes at ~7 mJ)[3]

Experimental Protocols

The characterization of primary explosives relies on standardized tests to quantify their

sensitivity and performance. Below are detailed methodologies for key experiments.

Impact Sensitivity Testing

Impact sensitivity measures an explosive's response to a direct impact. A common apparatus is

the Picatinny Arsenal impact machine.
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e Objective: To determine the 50% probability of initiation height (Hso) for a standard drop
weight.

e Apparatus: A drop-weight impact machine, consisting of a steel anvil, a guide for the drop
weight, and a series of weights (e.g., 2 kg).

o Methodology:

o

A small, precisely weighed sample of the dry explosive (typically 20-30 mg) is placed on
the steel anvil.

o Astriker is placed on top of the sample. For some tests, the sample may be confined
within a fixture.

o A standard weight is dropped from a known height onto the striker.

o The outcome (explosion or no explosion) is recorded. An audible response or visible flash
indicates an explosion.

o The test is repeated multiple times at various heights using a statistical method (e.g., the
Bruceton up-and-down method) to determine the height at which there is a 50% probability
of causing an explosion.

o For testing materials in liquid, a well is introduced to the fixture to contain the explosive-
liquid mixture.[13]

Electrostatic Discharge (ESD) Sensitivity Testing

ESD sensitivity is a critical safety parameter, as static electricity is a common accidental
initiation source.

e Objective: To determine the minimum energy from a static discharge required to initiate the
explosive.

o Apparatus: A fixed-gap, spark discharge apparatus with parallel-plate or needle-to-plane
electrodes, a high-voltage power supply, and a capacitor of known capacitance.[14][15]

o Methodology:
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[e]

A sample of the explosive (e.g., 18 mg) is placed in a fixed gap between two electrodes.
[14][15]

[e]

A capacitor of a known value (e.g., 330-500 pF) is charged to a specific voltage.[15][16]

o

The stored electrical energy is discharged through the sample, creating a spark.

[¢]

The outcome (initiation or no initiation) is observed.

o

The test is repeated multiple times, varying the voltage to find the minimum energy
(calculated as E = 0.5 * C * V2) that causes initiation.[17]

Thermal Stability (Decomposition Temperature)

This test determines the temperature at which the explosive becomes unstable and begins to
decompose or explode.

o Objective: To identify the onset temperature of thermal decomposition or explosion.

o Apparatus: Differential Scanning Calorimetry (DSC) or Differential Thermal Analysis (DTA)
instrument.

o Methodology:
o A small sample of the material is placed in a sample pan (e.g., aluminum).
o The sample is heated in the instrument at a controlled, linear rate (e.g., 10 °C/min).
o The instrument measures the heat flow to or from the sample relative to an inert reference.

o An exothermic peak indicates the decomposition or explosion of the material. The onset
temperature of this peak is recorded as the decomposition temperature.

Synthesis and Decomposition Pathways

The synthesis and decomposition mechanisms are fundamental to the chemistry of these
azides.
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Synthesis Workflow

Both barium and lead azide are typically synthesized via a salt metathesis (double
displacement) reaction in an aqueous solution.[3][8]

Caption: General workflow for the synthesis of lead and barium azide.

The synthesis of lead azide often includes a stabilizer like dextrin or polyvinyl alcohol to prevent
the formation of large, highly sensitive crystals.[3][6] Barium azide can be prepared by
reacting a soluble barium salt, such as barium chloride or bromide, with sodium azide.[8][18]

Thermal Decomposition Pathway

Upon heating, both azides decompose exothermically to produce nitrogen gas and the
corresponding metal or metal nitride.

Caption: Thermal decomposition pathways for barium and lead azide.

The thermal decomposition of barium azide is a known method for producing high-purity
nitrogen gas and metallic barium, which is used as a getter in vacuum applications.[1][8][19]
Lead azide's decomposition is more abrupt and is the basis of its function in detonators.[4]

Summary and Conclusion

e Lead Azide is a highly sensitive and powerful primary explosive with a high density and
detonation velocity.[3] Its high sensitivity to impact, friction, and ESD makes it effective for
initiating secondary explosives but also necessitates extremely careful handling, often under
water.[3][11] The addition of binders like dextrin is common practice to reduce sensitivity and
improve its physical form for use in detonators.[3][6]

o Barium Azide is also a primary explosive but is noted to be significantly less sensitive to
mechanical shock than lead azide.[1][8] Its higher solubility in water and lower
decomposition temperature are key distinguishing features. While it is explosive, its primary
application is often as a precursor for other azide compounds or as a source of pure nitrogen
and barium metal upon controlled thermal decomposition.[8][20]

In conclusion, while both are metal azides used for their energetic properties, lead azide is a
more brisant and sensitive material primarily used for its explosive output in detonators.[3]
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Barium azide serves a dual role as a less sensitive explosive and a chemical precursor,
making it suitable for applications where controlled decomposition is required rather than
maximum initiating power. The choice between them depends critically on the required
sensitivity, output performance, and safety parameters of the application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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